(4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether

• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]phenyl]-(1-oxa-4-azaspiro[4.5]decan-4-yl)methanone
• InChI: InChI=1S/C19H23N3O4/c1-14-17(21-26-20-14)13-24-16-7-5-15(6-8-16)18(23)22-11-12-25-19(22)9-3-2-4-10-19/h5-8H,2-4,9-13H2,1H3
• InChI Key: ZLNGTQUYMLJEGE-UHFFFAOYSA-N
• SMILES: CC1=NON=C1COC2=CC=C(C=C2)C(=O)N3CCOC34CCCCC4

Description

(4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a unique structure and properties that make it suitable for various research applications, including in the fields of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of (4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether is not fully understood. However, studies have shown that this compound may exert its biological effects through various mechanisms, including the inhibition of key enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that (4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether has various biochemical and physiological effects. This compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which may help to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether in lab experiments is its unique structure and properties, which make it suitable for various research applications. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of (4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether. One area of research is the development of new synthetic methods for the production of this compound, which may help to reduce its cost and increase its availability. Another area of research is the study of the biological effects of this compound in various disease models, which may help to identify its potential therapeutic applications. Additionally, the development of new analogs of this compound may help to improve its potency and selectivity for specific targets.

Synthesis Methods

The synthesis of (4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether involves several steps, including the reaction of 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl hydrazine with methyl chloroformate and triethylamine to form the intermediate product, which is then reacted with 4-methyl-1,2,5-oxadiazol-3-ylmethanol to form the final product.

Scientific Research Applications

(4-Methyl-1,2,5-oxadiazol-3-yl)methyl 4-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)phenyl ether has been extensively studied for its potential applications in scientific research. This compound has been found to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders.